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Compound of Interest

Compound Name: Dimethyl diacetyl cystinate

Cat. No.: B1670672 Get Quote

Application Notes and Protocols: Dimethyl
Diacetyl Cystinate Stock Solution
For Researchers, Scientists, and Drug Development Professionals

Abstract
This document provides a comprehensive, step-by-step guide for the preparation, storage, and

handling of Dimethyl diacetyl cystinate (DACDM) stock solutions for research and

development applications. DACDM is a derivative of L-cystine and has been utilized in studies

related to NF-κB signaling and immunomodulation.[1] Adherence to proper preparation

protocols is crucial for ensuring the reproducibility and accuracy of experimental results. This

guide includes detailed information on the physicochemical properties of DACDM,

recommended solvents, and procedures for creating both concentrated stock solutions and

diluted working solutions.

Physicochemical Properties and Solubility Data
Dimethyl diacetyl cystinate is a solid, disulfide-linked L-cysteine compound.[2][3] Accurate

preparation of solutions requires precise knowledge of its molecular weight and solubility in

common laboratory solvents. The quantitative data is summarized in Table 1.

Table 1: Properties of Dimethyl Diacetyl Cystinate

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1670672?utm_src=pdf-interest
https://www.benchchem.com/product/b1670672?utm_src=pdf-body
https://www.researchgate.net/post/How_do_I_make_a_stock_solution_of_a_substance_in_DMSO
https://www.benchchem.com/product/b1670672?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/39567161/
https://www.researchgate.net/publication/284878932_Dynamics_of_dissolution_of_ginger_in_DMAC_and_DMSO
https://www.benchchem.com/product/b1670672?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1670672?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Molecular Formula C₁₂H₂₀N₂O₆S₂ [1][4]

Molecular Weight 352.4 g/mol [1]

Appearance Solid [1][2]

Purity ≥98% [1]

Solubility in DMSO ≥ 10 mg/mL [1]

Solubility in PBS (pH 7.2) 1-10 mg/mL (sparingly soluble) [1]

Recommended Storage and Stability
Proper storage is critical to maintain the integrity and activity of Dimethyl diacetyl cystinate
and its solutions. Unopened solid compound and prepared stock solutions should be stored

under the conditions outlined in Table 2 to ensure long-term stability.

Table 2: Storage and Stability Guidelines

Form
Storage
Temperature

Stability/Shelf Life Source

Solid Compound -20°C ≥ 4 years [1]

DMSO Stock Solution -20°C
Months to years (long-

term)
[2]

DMSO Stock Solution 0 - 4°C
Days to weeks (short-

term)
[2]

Aqueous Solutions 2 - 8°C
Not recommended for

more than one day

Experimental Protocol: Stock Solution Preparation
This protocol details the steps for preparing a 10 mg/mL stock solution of Dimethyl diacetyl
cystinate in Dimethyl Sulfoxide (DMSO).
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Materials and Equipment
Dimethyl diacetyl cystinate (solid)

Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Pipettors and sterile, filtered pipette tips

Vortex mixer

Personal Protective Equipment (PPE): lab coat, gloves, safety glasses

Step-by-Step Preparation of 10 mg/mL DMSO Stock
Pre-weighing Preparation: Before opening, allow the vial of solid Dimethyl diacetyl
cystinate to equilibrate to room temperature to prevent condensation.

Weighing: Carefully weigh out the desired amount of Dimethyl diacetyl cystinate using a

calibrated analytical balance in a clean weighing dish or directly into a sterile vial. For

example, to prepare 1 mL of a 10 mg/mL solution, weigh 10 mg of the compound.

Solvent Addition: Add the appropriate volume of anhydrous DMSO to the vial containing the

solid compound. To continue the example, add 1 mL of DMSO to the 10 mg of solid.

Dissolution: Cap the vial securely and vortex thoroughly until the solid is completely

dissolved. Gentle warming in a water bath (25-37°C) may be used to aid dissolution if

necessary. Visually inspect the solution to ensure no particulates are present.

Aliquoting: To avoid repeated freeze-thaw cycles, which can degrade the compound, it is

recommended to aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes.

Storage: Store the aliquots at -20°C for long-term use.[2] For short-term use, stock solutions

may be kept at 4°C for a few days to weeks.[2]
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Preparation of Aqueous Working Solutions
For most biological applications, the DMSO stock solution must be further diluted into an

aqueous buffer or cell culture medium. It is crucial to ensure the final concentration of DMSO is

not toxic to the cells (typically ≤ 0.1%).

Calculate Dilution: Determine the volume of the DMSO stock solution needed to achieve the

desired final concentration in your aqueous medium.

Dilution: Add the calculated volume of the DMSO stock to your experimental buffer or

medium. It is best practice to add the stock solution to the aqueous medium while gently

vortexing to ensure rapid and uniform mixing, preventing precipitation of the compound.

Use Immediately: Aqueous dilutions should be prepared fresh before each experiment and

should not be stored for more than one day.

Workflow and Signaling Pathway Diagrams
The following diagrams illustrate the experimental workflow for stock solution preparation and

the known signaling pathway affected by Dimethyl diacetyl cystinate.
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Caption: Experimental workflow for preparing Dimethyl diacetyl cystinate stock solution.
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Caption: DACDM inhibits UVB-induced NF-κB translocation and IL-1α secretion.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1670672?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1670672?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

